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Compound of Interest

Compound Name: 2,3-dimethylpyrimidin-4-one

Cat. No.: B092262 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential safety and

logistical information for the proper disposal of 2,3-dimethylpyrimidin-4-one, a heterocyclic

organic compound. While a specific Safety Data Sheet (SDS) for this exact compound is not

readily available, data from structurally similar pyrimidine derivatives and general chemical

waste regulations provide a strong basis for safe handling and disposal procedures.

Hazard Profile and Safety Precautions
Based on data from analogous pyrimidine compounds, 2,3-dimethylpyrimidin-4-one should

be handled as a hazardous substance. Primary hazards include potential skin, eye, and

respiratory tract irritation, and it may be harmful if swallowed.[1][2]

Personal Protective Equipment (PPE): When handling 2,3-dimethylpyrimidin-4-one,

appropriate PPE is mandatory to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and, if there is a risk of splashing, additional protective

clothing.
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Respiratory Protection: In cases of poor ventilation or when handling powders that may

become airborne, a NIOSH-approved respirator is recommended.

Handling and Storage: Store 2,3-dimethylpyrimidin-4-one in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Quantitative Data Summary
The following table summarizes key data points for 2,3-dimethylpyrimidin-4-one and a closely

related pyrimidine derivative. This information is crucial for a comprehensive understanding of

the compound's physical characteristics.

Property
2,3-dimethylpyrimidin-4-
one (or analogue)

Source

Molecular Formula C₆H₈N₂O -

Molecular Weight 124.14 g/mol -

Appearance Expected to be a solid General

Melting Point
150 - 154 °C (for 2-Amino-4,6-

dimethylpyrimidine)
[2]

Spill and Exposure Procedures
In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.
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Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Disposal Workflow
The proper disposal of 2,3-dimethylpyrimidin-4-one is a critical step in the laboratory

workflow to ensure environmental protection and regulatory compliance. The following diagram

outlines the necessary steps for its disposal as a hazardous chemical waste.
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Caption: Disposal workflow for 2,3-dimethylpyrimidin-4-one.
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Regulatory Compliance
The disposal of 2,3-dimethylpyrimidin-4-one must be carried out in strict accordance with all

applicable federal, state, and local regulations. In the United States, the primary federal law

governing hazardous waste is the Resource Conservation and Recovery Act (RCRA). It is the

responsibility of the waste generator to ensure that the chemical waste is properly

characterized, labeled, and managed from "cradle to grave."[3] This includes using a licensed

hazardous waste disposal company for transportation and final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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